2-Methyl-2-(piperazin-1-yl)propan-1-ol hydrochloride

• Molecular Formula: C8H19ClN2O
• Molecular Weight: 194.70 g/mol
• IUPAC Name: 2-methyl-2-piperazin-1-ylpropan-1-ol;hydrochloride
• InChI: InChI=1S/C8H18N2O.ClH/c1-8(2,7-11)10-5-3-9-4-6-10;/h9,11H,3-7H2,1-2H3;1H
• InChI Key: JMQOIXBPYUOYIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)N1CCNCC1.Cl

Description

2-Methyl-2-(piperazin-1-yl)propan-1-ol hydrochloride is a useful research compound. Its molecular formula is C8H19ClN2O and its molecular weight is 194.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-hydroxy-1,1-dimethyl-ethyl)-piperazin-1-carboxylic acid tert-butyl ester (0.42 g) in anhydrous dichloromethane (10 mL) was added 2M hydrogen chloride (8.4 ml) and the mixture stirred for 12 hours. The solvent was evaporated to give 2-methyl-2-piperazin-1-yl-propan-1-ol hydrochloride salt as a white solid.